Cas no 1804699-15-7 (Ethyl 2-(aminomethyl)-6-cyano-5-(difluoromethyl)pyridine-3-carboxylate)

• Product Name: Ethyl 2-(aminomethyl)-6-cyano-5-(difluoromethyl)pyridine-3-carboxylate
• CAS No: 1804699-15-7
• MF: C₁₁H₁₁F₂N₃O₂
• MW: 255.220749139786
• CID: 4878319
• Update Time: 2025-05-26

Ethyl 2-(aminomethyl)-6-cyano-5-(difluoromethyl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(aminomethyl)-6-cyano-5-(difluoromethyl)pyridine-3-carboxylate

• Inchi： 1S/C11H11F2N3O2/c1-2-18-11(17)7-3-6(10(12)13)8(4-14)16-9(7)5-15/h3,10H,2,5,15H2,1H3
• InChI Key： YJDLGIPDEWSGFM-UHFFFAOYSA-N
• SMILES： FC(C1=C(C#N)N=C(CN)C(C(=O)OCC)=C1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 342
• XLogP3: 0.6
• Topological Polar Surface Area: 89

Additional information on Ethyl 2-(aminomethyl)-6-cyano-5-(difluoromethyl)pyridine-3-carboxylate

Comprehensive Overview of Ethyl 2-(aminomethyl)-6-cyano-5-(difluoromethyl)pyridine-3-carboxylate (CAS No. 1804699-15-7)

Ethyl 2-(aminomethyl)-6-cyano-5-(difluoromethyl)pyridine-3-carboxylate (CAS No. 1804699-15-7) is a highly specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and cyano functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, combining an ethyl carboxylate moiety with an aminomethyl side chain, offers exceptional reactivity for further derivatization, making it a valuable asset in drug discovery and material science.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced metabolic stability and bioavailability, traits highly sought after in modern medicinal chemistry. Researchers are particularly interested in the role of CAS No. 1804699-15-7 in developing kinase inhibitors and antimicrobial agents, aligning with the global focus on combating antibiotic resistance. The compound’s cyano group further expands its utility in click chemistry applications, a trending topic in bioconjugation and targeted drug delivery systems.

The synthesis and applications of Ethyl 2-(aminomethyl)-6-cyano-5-(difluoromethyl)pyridine-3-carboxylate are frequently discussed in academic forums, with emphasis on its green chemistry potential. Sustainable synthesis methods, such as catalytic fluorination and solvent-free reactions, are being explored to minimize environmental impact—a priority for industries adhering to ESG (Environmental, Social, and Governance) principles. This aligns with the growing popularity of search terms like "eco-friendly fluorination" and "sustainable heterocyclic compounds."

From an analytical perspective, the compound’s purity and stability are critical for reproducibility in research. Advanced techniques like HPLC-MS and NMR spectroscopy are employed to characterize CAS No. 1804699-15-7, ensuring compliance with stringent regulatory standards. Such rigor is essential given the compound’s potential in preclinical studies, where impurities could skew toxicity or efficacy data—a common concern highlighted in queries like "pyridine derivative quality control."

Beyond pharmaceuticals, this pyridine derivative is investigated for its optical properties, with studies exploring its use in organic electronics and fluorescent probes. The difluoromethyl group’s electron-withdrawing nature enhances luminescence efficiency, a feature relevant to OLED (organic light-emitting diode) technology. This interdisciplinary appeal bridges gaps between chemistry and materials science, resonating with searches such as "pyridines in optoelectronics."

In summary, Ethyl 2-(aminomethyl)-6-cyano-5-(difluoromethyl)pyridine-3-carboxylate (CAS No. 1804699-15-7) exemplifies innovation at the intersection of synthetic chemistry and applied sciences. Its multifaceted applications—from drug development to sustainable materials—position it as a compound of enduring relevance, addressing both current scientific challenges and future technological advancements.